![molecular formula C18H13BrClNO4S B301127 5-(5-Bromo-3-ethoxy-2-hydroxybenzylidene)-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione](/img/structure/B301127.png)
5-(5-Bromo-3-ethoxy-2-hydroxybenzylidene)-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-(5-Bromo-3-ethoxy-2-hydroxybenzylidene)-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione, also known as BTE-2 or BRD-K21481553, is a synthetic compound that has attracted attention in the scientific community due to its potential therapeutic applications. BTE-2 belongs to the family of thiazolidinedione compounds, which are known to have anti-inflammatory, anti-diabetic, and anti-cancer properties.
Mechanism of Action
The mechanism of action of 5-(5-Bromo-3-ethoxy-2-hydroxybenzylidene)-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione is not fully understood, but it is believed to involve the inhibition of key enzymes involved in cancer cell proliferation and survival. Specifically, this compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression and play a critical role in cancer cell growth and survival.
Biochemical and Physiological Effects:
In addition to its anti-cancer properties, this compound has also been shown to have anti-inflammatory and anti-diabetic effects. Studies have demonstrated that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. This compound has also been shown to improve glucose metabolism and insulin sensitivity in animal models of diabetes.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 5-(5-Bromo-3-ethoxy-2-hydroxybenzylidene)-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione in lab experiments is its potent anti-cancer properties. This compound has been shown to be effective against a wide range of cancer cell lines, making it a promising candidate for further development as an anti-cancer drug. However, one of the limitations of using this compound in lab experiments is its relatively low solubility, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for research on 5-(5-Bromo-3-ethoxy-2-hydroxybenzylidene)-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione. One area of interest is the development of more potent and selective HDAC inhibitors based on the structure of this compound. Another area of research is the investigation of this compound's potential as a treatment for other diseases, such as inflammatory bowel disease and neurodegenerative disorders. Finally, further studies are needed to elucidate the precise mechanism of action of this compound and its potential side effects.
Synthesis Methods
5-(5-Bromo-3-ethoxy-2-hydroxybenzylidene)-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione can be synthesized using a multi-step synthetic route that involves the condensation of 5-bromo-3-ethoxy-2-hydroxybenzaldehyde with 4-chlorophenylhydrazine, followed by cyclization with thiosemicarbazide. The final product is obtained after a series of purification steps.
Scientific Research Applications
5-(5-Bromo-3-ethoxy-2-hydroxybenzylidene)-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione has been the subject of several scientific studies due to its potential therapeutic applications. One of the main areas of research has been its anti-cancer properties. Studies have shown that this compound has potent anti-proliferative effects on various cancer cell lines, including breast, lung, and colon cancer cells.
properties
Molecular Formula |
C18H13BrClNO4S |
---|---|
Molecular Weight |
454.7 g/mol |
IUPAC Name |
(5Z)-5-[(5-bromo-3-ethoxy-2-hydroxyphenyl)methylidene]-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione |
InChI |
InChI=1S/C18H13BrClNO4S/c1-2-25-14-9-11(19)7-10(16(14)22)8-15-17(23)21(18(24)26-15)13-5-3-12(20)4-6-13/h3-9,22H,2H2,1H3/b15-8- |
InChI Key |
VUWUHKODOYLBAM-NVNXTCNLSA-N |
Isomeric SMILES |
CCOC1=CC(=CC(=C1O)/C=C\2/C(=O)N(C(=O)S2)C3=CC=C(C=C3)Cl)Br |
SMILES |
CCOC1=C(C(=CC(=C1)Br)C=C2C(=O)N(C(=O)S2)C3=CC=C(C=C3)Cl)O |
Canonical SMILES |
CCOC1=CC(=CC(=C1O)C=C2C(=O)N(C(=O)S2)C3=CC=C(C=C3)Cl)Br |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.